4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine

• IUPAC Name: (4-benzylpiperidin-1-yl)-(2,3-dimethoxyphenyl)methanone
• InChI: InChI=1S/C21H25NO3/c1-24-19-10-6-9-18(20(19)25-2)21(23)22-13-11-17(12-14-22)15-16-7-4-3-5-8-16/h3-10,17H,11-15H2,1-2H3
• InChI Key: NSMGPKWEZRUAKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol

Description

4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine, also known as DMMDA-2, is a chemical compound that belongs to the family of phenethylamines. It is a psychoactive substance that has been widely studied for its potential use in scientific research.

Mechanism of Action

4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine acts as a partial agonist at the 5-HT2A receptor, meaning that it binds to the receptor and activates it to a lesser extent than a full agonist would. This results in a moderate increase in serotonin signaling, which can lead to changes in mood, cognition, and perception. 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine also has activity at the dopamine receptor, which may contribute to its effects on reward and motivation.
Biochemical and Physiological Effects
4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine has been shown to produce a range of biochemical and physiological effects in animal studies. These include changes in serotonin and dopamine signaling, as well as alterations in brain activity and behavior. 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine has also been shown to have a low toxicity profile, making it a potentially safe tool for scientific research.

Advantages and Limitations for Lab Experiments

One advantage of 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine is its ability to selectively activate the 5-HT2A receptor, which is involved in a wide range of neurochemical processes. This makes it a potentially useful tool for studying the role of this receptor in various physiological and behavioral processes. However, one limitation of 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine is its relatively low potency compared to other psychoactive substances. This may limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for research on 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine. One area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine has been shown to have antidepressant-like effects in animal studies, and further research could explore its potential as a therapeutic agent. Another area of interest is its potential use in the study of consciousness and altered states of consciousness. 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine has been shown to produce changes in perception and cognition, making it a potentially useful tool for studying these phenomena.
Conclusion
In conclusion, 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine is a chemical compound that has been widely studied for its potential use in scientific research. It has been shown to have affinity for the serotonin and dopamine receptors, and produces a range of biochemical and physiological effects. 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine has several advantages and limitations for use in lab experiments, and there are several potential future directions for research on this compound. Overall, 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine is a promising tool for studying the neurochemical mechanisms underlying various physiological and behavioral processes.

Synthesis Methods

The synthesis of 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine involves the reaction of 2,3-dimethoxybenzoyl chloride with benzylpiperidine in the presence of a base. The resulting product is then purified using column chromatography. This synthesis method has been well-established in the scientific literature and has been used to produce 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine for research purposes.

Scientific Research Applications

4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the serotonin receptor 5-HT2A, which is involved in the regulation of mood, cognition, and perception. 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine has also been shown to have activity at the dopamine receptor, which is involved in the regulation of reward and motivation. These properties make 4-benzyl-1-(2,3-dimethoxybenzoyl)piperidine a potentially useful tool for studying the neurochemical mechanisms underlying these processes.